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Compound of Interest

Compound Name: (2S,4S)-(+)-2,4-Pentanediol

Cat. No.: B1311130 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(2S,4S)-(+)-2,4-Pentanediol, a chiral diol, is a valuable building block in asymmetric synthesis,

particularly in the development of pharmaceuticals and other fine chemicals. Its stereospecific

nature makes it a crucial component for creating enantiomerically pure molecules, thereby

influencing their biological activity and safety profiles. This guide provides an in-depth overview

of its commercial availability from various suppliers and presents key technical data to assist

researchers in sourcing and utilizing this important chemical compound.

Commercial Suppliers and Product Specifications
A variety of chemical suppliers offer (2S,4S)-(+)-2,4-Pentanediol, with purities suitable for

research and development as well as potential for scale-up. The tables below summarize the

offerings from several prominent suppliers, providing a comparative look at their product

specifications.
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Supplier
Product

Name/Grade
CAS Number Purity Availability

Chem-Impex
(2S,4S)-(+)-2,4-

Pentanediol
72345-23-4 ≥ 98% (GC)[1] Inquire

TCI America (via

Fisher Scientific)

(2S,4S)-(+)-2,4-

Pentanediol

98.0+%

72345-23-4
>98.0% (GC)[2]

[3]
1 g[2]

Sigma-Aldrich
(2S,4S)-(+)-

Pentanediol 99%
72345-23-4 99%[4] Discontinued[4]

Krins Life

Sciences

(2S,4S)-2,4-

Pentanediol

extrapure, 99%

72345-23-4 min 99%[5] Inquire

ChemScene
(2S,4S)-(+)-

Pentanediol
72345-23-4 ≥97%[6] Inquire

BLDpharm
(2S,4S)-2,4-

Pentanediol
72345-23-4 Inquire Inquire

Echemi (various)
(2S,4S)-(+)-

Pentanediol
72345-23-4

Pharma

Grade/98%,

Pharma

Grade/99%,

Industrial

Grade/98%[7]

Inquire

Physicochemical and Optical Properties
The following table outlines the key physical and chemical properties of (2S,4S)-(+)-2,4-
Pentanediol, which are critical for its application in synthesis and for ensuring the quality of the

final products.
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Property Value Supplier/Source

Molecular Formula C₅H₁₂O₂
Chem-Impex, Sigma-Aldrich,

ChemScene[1][4][6]

Molecular Weight 104.15 g/mol
Chem-Impex, Sigma-Aldrich,

ChemScene[1][4][6]

Appearance
White or off-white crystalline

powder[1]
Chem-Impex[1]

Melting Point 45 - 50 °C[1] Chem-Impex[1]

45-48 °C (lit.)[4] Sigma-Aldrich[4]

48 to 51 °C[5] Krins Life Sciences[5]

Optical Rotation
[α]20/D = +54° (c=10 in EtOH)

[1]
Chem-Impex[1]

[α]20/D +39.8° (c = 10 in

chloroform)[4]
Sigma-Aldrich[4]

[α] -41 to -42° (c=10,

chloroform)[5]
Krins Life Sciences[5]

Storage Conditions 2 - 8 °C[1] Chem-Impex[1]

Inert atmosphere, room

temperature[8]
BLDpharm[8]

Note on Optical Rotation: Discrepancies in the reported optical rotation values may be

attributed to different measurement conditions (e.g., solvent, concentration, temperature).

Researchers should refer to the certificate of analysis from their chosen supplier for the most

accurate, lot-specific data.

Applications in Synthesis
(2S,4S)-(+)-2,4-Pentanediol is a versatile chiral building block with broad applications in

various fields:
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Pharmaceutical Development: It serves as a crucial intermediate in the synthesis of complex,

enantiomerically pure active pharmaceutical ingredients (APIs), which can lead to enhanced

efficacy and reduced side effects.[1][9]

Asymmetric Synthesis: It is widely used as a chiral auxiliary, directing the stereochemical

outcome of a wide range of chemical reactions to produce specific enantiomers.[1]

Agrochemicals: Its unique stereochemistry is leveraged in the creation of novel and effective

agrochemicals.[1]

Materials Science: The compound is utilized in the production of polymers, such as

polyurethanes, imparting specific properties like durability and flexibility.[1][9]

Other Industries: It also finds use as an intermediate in the manufacturing of surfactants and

plasticizers.[1][9]

Experimental Workflow: Procurement and Quality
Control
The following diagram illustrates a typical workflow for researchers from sourcing (2S,4S)-
(+)-2,4-Pentanediol to its application in a synthesis experiment, emphasizing quality control

steps.

SourcingQuality Control

Synthesis

Identify Suppliers Request Quotes/COA
Compare Specs

Select Supplier

Evaluate
Incoming Material Inspection

Procure

Verify Identity (NMR, IR) Confirm Purity (GC, HPLC) Measure Optical Rotation Material Rejected

Reaction Setup
Material Approved

Monitor Progress (TLC, LC-MS) Workup and Purification Final Product Analysis
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Click to download full resolution via product page

Procurement and QC workflow for (2S,4S)-(+)-2,4-Pentanediol.

This guide provides a foundational overview of the commercial landscape and key technical

data for (2S,4S)-(+)-2,4-Pentanediol. For specific experimental protocols, researchers are

encouraged to consult peer-reviewed scientific literature and patents that detail the synthesis of

analogous chiral compounds. Always refer to the Safety Data Sheet (SDS) provided by the

supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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